N-(1-cyanocyclohexyl)-2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]acetamide

• IUPAC Name: N-(1-cyanocyclohexyl)-2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C24H23N3O2S/c25-17-24(14-8-3-9-15-24)27-20(28)16-30-23-26-21(18-10-4-1-5-11-18)22(29-23)19-12-6-2-7-13-19/h1-2,4-7,10-13H,3,8-9,14-16H2,(H,27,28)
• InChI Key: JPMGEIUIKXVBAJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C#N)NC(=O)CSC2=NC(=C(O2)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C24H23N3O2S
• Molecular Weight: 417.5 g/mol
• CAS No.: 871098-15-6

Description

N-(1-cyanocyclohexyl)-2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]acetamide, also known as CX-5461, is a small molecule inhibitor of RNA polymerase I transcription. This compound has gained significant attention in recent years due to its potential therapeutic applications in cancer treatment.

Scientific Research Applications

Synthetic Methodologies

The compound has been utilized in the synthesis of heterocyclic compounds, serving as a crucial intermediate in various chemical reactions. For instance, alpha-sulfanyl N-aryl acetamides, attached to resin via the sulfur atom, undergo efficient Pummerer cyclisation upon activation of the sulfur link to give oxindoles. These heterocyclic products can be cleaved from the resin in a traceless manner using samarium(II) iodide, demonstrating a convenient construction enabled by a sulfur-link to resin (McAllister et al., 2003).

Antimicrobial Activity

Several studies have explored the synthesis of new heterocyclic compounds incorporating sulfamoyl moiety suitable for use as antimicrobial agents. The antimicrobial evaluation of novel thiazole, pyridone, pyrazole, chromene, hydrazone derivatives bearing a biologically active sulfonamide moiety revealed promising results against various bacterial and fungal strains, highlighting the compound's role in developing new antimicrobial agents (Darwish et al., 2014).

Anticancer Activity

The compound has also found application in the synthesis and in vitro anticancer evaluation of 2-aryl-4-arylsulfonyl-5-RS-1,3-oxazoles. A novel series of 4-arylsulfonyl-1,3-oxazoles demonstrated anticancer activity against different individual cancer cell lines, marking it as a leading compound for further in-depth studies and synthesis of new derivatives with antitumor activity (Zyabrev et al., 2022).

Structural and Mechanistic Insights

Research on crystal structure analysis provides valuable insights into the molecular and crystallographic properties of related compounds, contributing to our understanding of their reactivity and potential applications in medicinal chemistry. For example, the crystal structure of N-(4-(3-cyclohexyl-5-methyl-2,4-dioxoimidazolidin-1-ylsulfonyl)phenyl)acetamide was determined, offering insights into the electron delocalization at specific atoms and the molecular conformation within crystals, which is crucial for designing drugs with targeted properties (Cai et al., 2009).